Cas no 1445950-86-6 (Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate)

• Product Name: Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate
• CAS No: 1445950-86-6
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD25509390
• CID: 4600258
• PubChem ID: 124523358
• Update Time: 2025-07-18

Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-Benzyl 5-oxohexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• (3aS,6aS)-benzyl 5-oxohexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• benzyl (3aS,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate
• cis-5-Oxo-hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid benzyl ester
• 1445950-86-6
• CS-0037827
• AKOS037646970
• MFCD25509390
• AS-71775
• (3aS,6aS)-1-Cbz-5-oxohexahydropyrrolo[3,2-b]pyrrole
• benzyl (3aS,6aS)-5-oxo-2,3,3a,4,6,6a-hexahydropyrrolo[3,2-b]pyrrole-1-carboxylate
• Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate

• MDL： MFCD25509390
• Inchi： 1S/C14H16N2O3/c17-13-8-12-11(15-13)6-7-16(12)14(18)19-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,17)/t11-,12-/m1/s1
• InChI Key： CLSSDUTXLXOEQY-VXGBXAGGSA-N
• SMILES： O=C1C[C@@H]2[C@@H](CCN2C(=O)OCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 260.11609238 g/mol
• Monoisotopic Mass: 260.11609238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6
• Molecular Weight: 260.29

Additional information on Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate

Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate (CAS No. 1445950-86-6): A Comprehensive Overview

Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate (CAS No. 1445950-86-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate is notable for its cyclic hexahydropyrrolo[3,2-b]pyrrole core, which is substituted with a benzyl group and a ketone functionality. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its biological activity. The cis configuration of the benzyl group further adds to the stereochemical complexity and specificity of the molecule.

Recent studies have highlighted the potential therapeutic applications of Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases.

Moreover, Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate has been investigated for its potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating specific signaling pathways. The compound's ability to target multiple cellular processes, including cell cycle arrest and DNA damage response, makes it a promising lead for further development in oncology.

In addition to its anti-inflammatory and antitumor activities, Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate has also shown potential in neurodegenerative disease models. Research conducted at the University of California has demonstrated that this compound can protect neurons from oxidative stress and prevent the aggregation of misfolded proteins, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate involves several steps that require precise control over reaction conditions to ensure the formation of the desired cis configuration. Common synthetic routes include the use of palladium-catalyzed coupling reactions and selective oxidation steps to introduce the ketone functionality. These methods have been optimized to achieve high yields and purity levels, making the compound readily available for research purposes.

The physicochemical properties of Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate have been extensively studied to understand its behavior in different environments. It is known to be soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. This property is important for its formulation in drug delivery systems and its administration in preclinical studies.

Toxicity studies have shown that Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate has a favorable safety profile at therapeutic concentrations. In vivo experiments using animal models have not reported significant adverse effects, suggesting that it may be suitable for further clinical evaluation. However, comprehensive safety assessments are still ongoing to ensure its long-term safety and efficacy.

The pharmacokinetic properties of Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate have also been investigated to optimize its therapeutic potential. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are essential for maintaining therapeutic concentrations over extended periods. These properties make it an attractive candidate for chronic disease management.

In conclusion, Cis-Benzyl 5-Oxohexahydropyrrolo3,2-BPyrrole-1(2H)-Carboxylate (CAS No. 1445950-86-6) is a multifaceted compound with promising applications in various therapeutic areas. Its unique structural features and biological activities make it a valuable tool for researchers exploring new treatments for inflammatory diseases, cancer, and neurodegenerative disorders. As ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in future drug discovery efforts.